4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL

• CAS No.: 4693-98-5
• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-(4-methoxy-2-methylphenyl)butan-1-ol
• InChI: InChI=1S/C12H18O2/c1-10-9-12(14-2)7-6-11(10)5-3-4-8-13/h6-7,9,13H,3-5,8H2,1-2H3
• InChI Key: HUWKLEVASHAQJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)CCCCO

Description

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL is an organic compound with a complex structure that includes a methoxy group, a methyl group, and a butanol chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL typically involves the reaction of 4-methoxy-2-methylphenylboronic acid with butanol under specific conditions. The reaction is often catalyzed by palladium complexes and may require the presence of a base such as potassium carbonate .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group into a carbonyl group.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while reduction could produce a different alcohol or hydrocarbon .

Scientific Research Applications

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL has several applications in scientific research:

Chemistry: Used as a reactant in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL exerts its effects involves interactions with specific molecular targets. These targets may include enzymes or receptors that mediate its biological activity. The pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 4-Methoxy-2-methylphenylboronic acid
• 4-Methoxyphenylboronic acid
• 2-Methyl-4-methoxybenzeneboronic acid

Uniqueness

4-(4-Methoxy-2-methyl-phenyl)-butan-1-OL is unique due to its specific combination of functional groups and its potential for diverse chemical reactions. This uniqueness makes it valuable for various applications in research and industry .